Reactive Black 1

Specification

• CAS No.: 12236-77-0
• Molecular Formula: N4W2
• Molecular Weight: 0

Introduction

Chemical Structure and Composition

Molecular Structure

Reactive Black 1 features a single azo structure with metal complexes, which contributes to its distinctive black coloration and dyeing properties. The azo group (-N=N-) serves as a chromophore, responsible for the dye's color properties, while the metal complexes enhance its stability and fastness characteristics.

Chemical Identification

The comprehensive chemical profile of Reactive Black 1 includes:

• Chemical Name: C.I. Reactive Black 1

• C.I. Number: 17916

• Molecular Formula: C₂₃H₁₃ClN₈Na₂O₁₀S₂

• Molecular Weight: 706.96 g/mol

• CAS Registry Number: 12236-77-0

The molecular structure incorporates sodium atoms, chlorine, and sulfur elements, which play crucial roles in its solubility, reactivity, and affinity for textile fibers.

Manufacturing Process

Synthesis Method

The production of Reactive Black 1 involves several complex chemical reactions and transformations:

• Diazotization of 4-Amino-3-hydroxy-7-nitronaphthalene-1-sulfonic acid

• Coupling with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid

• Condensation with 2,4,6-Trichloro-1,3,5-triazine

• Ammoniation process

• Metal complexation using a mixture of cobalt and chromium

During the metal complexation stage, manufacturers may alternatively use 2-Hydroxybenzoic acid, which affects the final properties of the dye. The precise ratio of metal ions and reaction conditions significantly influence the dye's quality, color intensity, and fastness properties.

Physical and Chemical Properties

Physical Appearance

Reactive Black 1 presents as a dark brown to black evenly distributed powder, with consistent particle size that facilitates dissolution and application in dyeing processes.

Solubility Characteristics

The dye exhibits a solubility of 70 g/L at 50°C in water, making it suitable for aqueous dyebath preparations. This moderate solubility allows for efficient dye concentration in industrial dyeing applications while preventing precipitation during the dyeing process.

Chemical Behavior

Reactive Black 1 demonstrates interesting color changes in different chemical environments:

• In strong sulfuric acid solution: Blue coloration

• In diluted sulfuric acid: Purple coloration

• In hydrochloric acid and sodium hydroxide solutions: Color changes occur but specific coloration varies

These color reactions can serve as identification tests for the compound and provide insights into its chemical behavior under different pH conditions in dyeing processes.

Applications in Textile Industry

Suitable Fabric Types

Reactive Black 1 is primarily used for dyeing and printing on:

• Cotton fabrics

• Hemp materials

• Polyamide fibers

• Viscose fabrics

The dye's reactivity with hydroxyl and amino groups present in these fibers enables strong covalent bonding, resulting in excellent colorfastness properties.

Dyeing and Printing Applications

In textile processing, Reactive Black 1 can be applied through various dyeing methods, including:

• Exhaust dyeing

• Continuous dyeing

• Printing applications

The dye's reactive group, derived from triazine chemistry, enables effective fixation at moderate temperatures, making it energy-efficient compared to some other black dyes requiring higher fixation temperatures.

Performance Characteristics

Fastness Properties

The performance of Reactive Black 1 in various conditions is critical for its industrial application. The following table summarizes its fastness properties according to ISO standards:

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness	Soaping
	Fading	Stain	Fading	Stain
ISO	6	4-5	4-5	3-4 (green)

Interpretation of Fastness Data

These fastness ratings indicate:

• Light Fastness: With a rating of 6, Reactive Black 1 demonstrates very good resistance to fading when exposed to light, making it suitable for outdoor textiles and garments frequently exposed to sunlight.

• Oxygen Bleaching: The ratings of 4-5 for both fading and staining indicate excellent resistance to oxidative bleaching agents.

• Perspiration Fastness: The dye shows good resistance to perspiration with ratings of 3-4 for fading (with a green tone shift) and 4-5 for staining, making it appropriate for apparel applications.

• Soaping Resistance: With high ratings of 5 at 100°C for fading and 4-5 for staining, Reactive Black 1 demonstrates exceptional washing fastness at high temperatures.

These properties collectively make Reactive Black 1 a valuable choice for applications requiring durability and color retention through multiple laundering cycles.

Comparison with Other Reactive Black Dyes

Synthesis Approaches

The synthesis of Reactive Black 1 involves a metal complexation step, typically using cobalt and chromium. In contrast, modern approaches to producing Reactive Black 5 often involve a one-pot synthesis method alongside Reactive Orange 78, as described in recent patent literature, which aims to reduce impurities and salt concentrations.